Cas no 101932-11-0 (Cyclopentaneaceticacid, a-hydroxy-a-1-propyn-1-yl-,2-ethyl-1-azabicyclo[2.2.2]oct-3-yl ester)

• Product name: Cyclopentaneaceticacid, a-hydroxy-a-1-propyn-1-yl-,2-ethyl-1-azabicyclo[2.2.2]oct-3-yl ester
• CAS No: 101932-11-0
• MF: C₁₉H₂₉NO₃
• MW: 319.438465833664
• CID: 204382
• PubChem ID: 297108

Cyclopentaneaceticacid, a-hydroxy-a-1-propyn-1-yl-,2-ethyl-1-azabicyclo[2.2.2]oct-3-yl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopentaneaceticacid, a-hydroxy-a-1-propyn-1-yl-,2-ethyl-1-azabicyclo[2.2.2]oct-3-yl ester
• (2-ethyl-1-azabicyclo[2.2.2]octan-3-yl) 2-cyclopentyl-2-hydroxypent-3-ynoate
• NSC167859
• 101932-11-0
• NSC-167859
• 2-ETHYL-1-AZABICYCLO[2.2.2]OCTAN-3-YL 2-CYCLOPENTYL-2-HYDROXYPENT-3-YNOATE
• Cyclopentaneglycolic acid, alpha-(1-propynyl)-, 2-ethyl-3-quinuclidinyl ester
• DTXSID70906868
• 2-Ethyl-3-quinuclidyl cyclopentyl(1-propynyl)glycolate

• Inchi： InChI=1S/C19H29NO3/c1-3-11-19(22,15-7-5-6-8-15)18(21)23-17-14-9-12-20(13-10-14)16(17)4-2/h14-17,22H,4-10,12-13H2,1-2H3
• InChI Key： ODQRBIGXTBQBIM-UHFFFAOYSA-N
• SMILES： CC#CC(C(OC1C2CCN(CC2)C1CC)=O)(O)C1CCCC1

Computed Properties

• Exact Mass: 319.21487
• Monoisotopic Mass: 319.215
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.14
• Boiling Point: 455°Cat760mmHg
• Flash Point: 229°C
• Refractive Index: 1.554
• PSA: 49.77
• LogP: 2.28490